2-(6-benzyl-1-ethyl-3-methyl-5,7-dioxo-6,7-dihydro-1H-pyrazolo[4,3-d]pyrimidin-4(5H)-yl)-N-(2,6-dimethylphenyl)acetamide

• IUPAC Name: 2-(6-benzyl-1-ethyl-3-methyl-5,7-dioxopyrazolo[4,3-d]pyrimidin-4-yl)-N-(2,6-dimethylphenyl)acetamide
• InChI: InChI=1S/C25H27N5O3/c1-5-30-23-22(18(4)27-30)28(15-20(31)26-21-16(2)10-9-11-17(21)3)25(33)29(24(23)32)14-19-12-7-6-8-13-19/h6-13H,5,14-15H2,1-4H3,(H,26,31)
• InChI Key: ZHTRJSOYQPZKIX-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C(=N1)C)N(C(=O)N(C2=O)CC3=CC=CC=C3)CC(=O)NC4=C(C=CC=C4C)C
• Molecular Formula: C25H27N5O3
• Molecular Weight: 445.5 g/mol

Description

2-(6-benzyl-1-ethyl-3-methyl-5,7-dioxo-6,7-dihydro-1H-pyrazolo[4,3-d]pyrimidin-4(5H)-yl)-N-(2,6-dimethylphenyl)acetamide is a useful research compound. Its molecular formula is C25H27N5O3 and its molecular weight is 445.523. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Antitumor Potential

The synthesis of pyrazolo[3,4-d]pyrimidine analogues demonstrates the compound's role in antitumor research. A key synthetic step involves a palladium-catalyzed C-C coupling, highlighting the molecule's potential in developing potent antitumor agents through structural analogues (Taylor & Patel, 1992).

Insecticidal and Antibacterial Applications

Research on pyrimidine linked pyrazole heterocyclics through microwave irradiation cyclocondensation reveals their insecticidal and antibacterial potential. These compounds have been evaluated against insects and selected microorganisms, indicating their utility in pest control and infection management (Deohate & Palaspagar, 2020).

Anticancer and Anti-inflammatory Agents

Novel pyrazolopyrimidines derivatives exhibit anticancer and anti-5-lipoxygenase activities, underscoring their therapeutic potential against cancer and inflammation. This showcases the compound's versatility in medicinal chemistry and drug development (Rahmouni et al., 2016).

Neuroinflammation Imaging

Pyrazolo[1,5-a]pyrimidines related to the compound have been developed as ligands for the translocator protein 18 kDa (TSPO), serving as early biomarkers for neuroinflammatory processes. Their application in positron emission tomography (PET) imaging further emphasizes the compound's role in neurological research and diagnostic imaging (Damont et al., 2015).

Heterocyclic Synthesis for Drug Development

The synthesis of isoxazolines and isoxazoles from N-substituted pyrazolo[3,4-d]pyrimidin-4(5H)-one derivatives via [3+2] cycloaddition reveals the chemical's utility in creating novel heterocyclic systems. These developments are pivotal in the exploration of new therapeutic agents (Rahmouni et al., 2014).